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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemo-enzymatic synthesis of

D-Ribose-¹³C isotopomers, compounds of significant interest for NMR-based structural and

dynamic studies of nucleic acids and other biomolecules. The strategic combination of

chemical and enzymatic methodologies offers a powerful and versatile approach to introduce

carbon-13 labels at specific positions within the ribose scaffold, enabling detailed investigations

into molecular interactions and metabolic pathways.

Introduction
Isotopically labeled biomolecules are indispensable tools in modern biochemical and

pharmaceutical research. Specifically, the incorporation of ¹³C into D-ribose, a fundamental

component of RNA and various essential metabolites, allows for advanced NMR spectroscopic

studies that can elucidate the three-dimensional structures, dynamics, and ligand-binding

properties of nucleic acids and their complexes. Chemo-enzymatic synthesis has emerged as a

highly effective strategy for producing a wide array of D-ribose-¹³C isotopomers with high

isotopic purity and in acceptable yields.[1][2] This approach leverages the selectivity of

enzymes for specific transformations while utilizing the power of chemical synthesis to achieve

a broader range of molecular modifications.
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The chemo-enzymatic synthesis of D-ribose-¹³C isotopomers primarily revolves around a set of

five key reactions that can be applied in various sequences to achieve the desired labeling

pattern.[1][2] These core reactions, a blend of chemical and enzymatic transformations, provide

access to 26 of the 32 possible ¹³C-labeled isotopomers of D-ribose.[1]

A generalized workflow for these syntheses is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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